3-Fluoro-4-(4-methylphenyl)phenol, 95%
Overview
Description
3-Fluoro-4-(4-methylphenyl)phenol, 95% (3-F4MPP) is an organic compound belonging to the phenol group of compounds. It is a colorless solid with a melting point of 80-85°C. It is insoluble in water, but soluble in organic solvents such as ethanol, acetone, and benzene. 3-F4MPP has been used in various scientific research applications, including medicinal chemistry, organic synthesis, and material science.
Scientific Research Applications
3-Fluoro-4-(4-methylphenyl)phenol, 95% has been used in various scientific research applications. It has been used in medicinal chemistry as a precursor for the synthesis of various drugs and pharmaceuticals. It has also been used in organic synthesis as a building block for the synthesis of other organic compounds. In material science, 3-Fluoro-4-(4-methylphenyl)phenol, 95% has been used as a precursor for the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of 3-Fluoro-4-(4-methylphenyl)phenol, 95% is not well understood. However, it is known that the compound is capable of forming hydrogen bonds with other molecules, which may contribute to its biological activity. It is also known that 3-Fluoro-4-(4-methylphenyl)phenol, 95% can act as an antioxidant, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-4-(4-methylphenyl)phenol, 95% are not well understood. However, it has been shown to exhibit anti-inflammatory and analgesic properties in animal models. It has also been shown to exhibit antioxidant activity, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-Fluoro-4-(4-methylphenyl)phenol, 95% in laboratory experiments is its high purity (95%). This makes it ideal for use in chemical synthesis and other research applications. However, 3-Fluoro-4-(4-methylphenyl)phenol, 95% is insoluble in water, which can make it difficult to work with in aqueous solutions. Additionally, the compound is relatively expensive, which may limit its use in some laboratory experiments.
Future Directions
The future directions for 3-Fluoro-4-(4-methylphenyl)phenol, 95% research include further investigation into its biochemical and physiological effects. Additionally, further research into its mechanism of action and its potential therapeutic applications may be beneficial. Additionally, research into the development of new synthetic methods for the production of 3-Fluoro-4-(4-methylphenyl)phenol, 95% may be beneficial. Finally, research into the development of new materials and polymers based on 3-Fluoro-4-(4-methylphenyl)phenol, 95% may also be beneficial.
Synthesis Methods
3-Fluoro-4-(4-methylphenyl)phenol, 95% is synthesized through a reaction of 4-methylphenol and trifluoroacetic anhydride. This reaction is carried out in an inert atmosphere at a temperature of 90-95°C. The reaction is typically carried out in the presence of a catalyst, such as pyridine or triethylamine. The reaction is complete after about 1 hour and yields a product with a purity of 95%.
properties
IUPAC Name |
3-fluoro-4-(4-methylphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FO/c1-9-2-4-10(5-3-9)12-7-6-11(15)8-13(12)14/h2-8,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYMCNWRWPREADM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(C=C(C=C2)O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40609495 |
Source
|
| Record name | 2-Fluoro-4'-methyl[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40609495 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261897-13-5 |
Source
|
| Record name | [1,1′-Biphenyl]-4-ol, 2-fluoro-4′-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261897-13-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Fluoro-4'-methyl[1,1'-biphenyl]-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40609495 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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